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Compound of Interest

Compound Name: Pent-3-en-2-one

Cat. No.: B7821955

An In-Depth Technical Guide on Pent-3-en-2-one: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides a
detailed analysis of the molecular formula and molecular weight of pent-3-en-2-one, a ketone
that garners interest in various chemical research fields.

Molecular Formula

The molecular formula for pent-3-en-2-one is CsHsO.[1][2][3][4][5] This formula indicates that a
single molecule of pent-3-en-2-one is composed of five carbon atoms, eight hydrogen atoms,
and one oxygen atom.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on established atomic weights, the molecular weight of pent-3-en-2-one is
approximately 84.12 g/mol .[3] More precise measurements from the National Institute of
Standards and Technology (NIST) report the molecular weight as 84.1164 g/mol .[1][2]

The calculation is derived from the atomic weights of carbon, hydrogen, and oxygen:
e Carbon (C): approximately 12.011 u[6][7]

e Hydrogen (H): approximately 1.008 u[8][9][10]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7821955?utm_src=pdf-interest
https://www.benchchem.com/product/b7821955?utm_src=pdf-body
https://www.benchchem.com/product/b7821955?utm_src=pdf-body
https://www.benchchem.com/product/b7821955?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3102327
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625332
https://pubchem.ncbi.nlm.nih.gov/compound/3-Penten-2-one
https://www.molport.com/shop/compound/Molport-001-786-612
https://pubchem.ncbi.nlm.nih.gov/compound/3-Penten-2-one_-_3Z
https://www.benchchem.com/product/b7821955?utm_src=pdf-body
https://www.benchchem.com/product/b7821955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Penten-2-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3102327
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625332
https://www.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://en.wikipedia.org/wiki/Hydrogen
https://www.youtube.com/watch?v=ALwo4suQO6E
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Oxygen (O): approximately 15.999 u[11][12][13][14][15]

Quantitative Data Summary

For ease of comparison and reference, the quantitative data for pent-3-en-2-one is
summarized in the table below.

Property Value
Molecular Formula CsHsO
Molecular Weight 84.1164 g/mol [1][2]

(approximately 84.12 g/mol [3])

Atomic Composition

Carbon (C) 5 atoms
Hydrogen (H) 8 atoms
Oxygen (O) 1 atom

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of
pent-3-en-2-one from its molecular formula and the atomic weights of its constituent elements.
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Molecular weight calculation workflow for Pent-3-en-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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